Cas no 898153-03-2 (N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide)

• Product Name: N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide
• CAS No: 898153-03-2
• MF: C₁₈H₂₀FN₃O
• MW: 313.369307518005
• MDL: MFCD03410364
• CID: 4718996
• Update Time: 2025-10-31

N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide
• N-(3-FLUORO-4-METHYLPHENYL)(4-PHENYLPIPERAZINYL)FORMAMIDE
• STK479221
• ST50881064
• N-(3-fluoro-4-methylphenyl)(4-phenylpiperazinyl)carboxamide
• N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide

• MDL： MFCD03410364
• Inchi： 1S/C18H20FN3O/c1-14-7-8-15(13-17(14)19)20-18(23)22-11-9-21(10-12-22)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key： RVWNKHJIYQWPAF-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide

Professional Introduction to N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 898153-03-2)

N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide, identified by its CAS number 898153-03-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of molecules, which are well-documented for their diverse pharmacological properties and potential applications in the development of therapeutic agents.

The structural configuration of N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide incorporates a fluorinated aromatic ring system, which is a common feature in many bioactive molecules. The presence of a fluorine atom at the 3-position of the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further pharmacological exploration. Additionally, the piperazine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel psychoactive substances with improved efficacy and reduced side effects. Piperazine derivatives have been extensively studied for their potential applications in treating neurological and psychiatric disorders. The compound N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide represents a promising candidate in this area, as it combines the favorable properties of both fluorinated aromatic compounds and piperazine derivatives.

One of the most compelling aspects of N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide is its potential as a scaffold for drug discovery. The unique structural features of this compound allow for modifications that can fine-tune its pharmacological profile. For instance, the introduction of additional functional groups or variations in the substitution pattern can lead to derivatives with enhanced potency or selectivity. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.

The synthesis of N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The fluorination step is particularly critical, as it determines the electronic properties of the aromatic ring system. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to achieve high yields and purity levels. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

Evaluation of N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide's pharmacological activity has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that the compound may have therapeutic applications in conditions such as depression, anxiety, and neurodegenerative disorders. However, additional research is needed to fully elucidate its mechanism of action and assess its safety profile.

The role of computational chemistry in understanding the behavior of complex molecules like N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the molecular level. By simulating these interactions, researchers can gain insights into its potential efficacy and identify possible areas for optimization. This approach has accelerated the drug discovery process significantly, allowing for more targeted and efficient development efforts.

In conclusion, N-(3-Fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 898153-03-2)